Cas no 13153-04-3 (Butane, 1-[(1,1-dimethylethyl)sulfinyl]-)

Butane, 1-[(1,1-dimethylethyl)sulfinyl]- structure
13153-04-3 structure
Product name:Butane, 1-[(1,1-dimethylethyl)sulfinyl]-
CAS No:13153-04-3
MF:C8H18OS
MW:162.292921543121
CID:1228993
PubChem ID:12865194

Butane, 1-[(1,1-dimethylethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

    • Butane, 1-[(1,1-dimethylethyl)sulfinyl]-
    • 1-tert-butylsulfinylbutane
    • DTXSID50511833
    • SCHEMBL1106620
    • 1-(2-METHYLPROPANE-2-SULFINYL)BUTANE
    • 1-(tert-butylsulfinyl)butane
    • 1-tert-butylsulfinyl-butane
    • 13153-04-3
    • Inchi: InChI=1S/C8H18OS/c1-5-6-7-10(9)8(2,3)4/h5-7H2,1-4H3
    • InChI Key: DGBVQXCCEZOOKY-UHFFFAOYSA-N
    • SMILES: CCCCS(=O)C(C)(C)C

Computed Properties

  • Exact Mass: 162.10783637g/mol
  • Monoisotopic Mass: 162.10783637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų
  • XLogP3: 1.5

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